2-(Prop-1-en-2-yl)cycloheptan-1-ol

Oxidation chemistry Chiral building block Derivatization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H18O
Molecular Weight 154.25 g/mol
Cat. No. B13262873
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Technical Parameters


Basic Identity
Product Name2-(Prop-1-en-2-yl)cycloheptan-1-ol
Molecular FormulaC10H18O
Molecular Weight154.25 g/mol
Structural Identifiers
SMILESCC(=C)C1CCCCCC1O
InChIInChI=1S/C10H18O/c1-8(2)9-6-4-3-5-7-10(9)11/h9-11H,1,3-7H2,2H3
InChIKeyGBELFDGLUBAFFL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Prop-1-en-2-yl)cycloheptan-1-ol: Structural & Physicochemical Profile


2-(Prop-1-en-2-yl)cycloheptan-1-ol (CAS 1823911-39-2) is a secondary cycloheptanol derivative substituted at the 2-position with an isopropenyl group, bearing the molecular formula C10H18O and a molecular weight of 154.25 g/mol [1]. The compound is cataloged as a research chemical building block with a standard purity specification of 95% and typically contains 4-tert-butylcatechol (TBC) as a stabilizer to prevent premature alkene polymerization . Its computed physicochemical properties—including an XLogP3 of 3.1, a topological polar surface area (TPSA) of 20.2 Ų, one hydrogen bond donor, one hydrogen bond acceptor, and a single rotatable bond—position it as a moderately lipophilic scaffold with minimal hydrogen-bonding capacity [1]. The compound features two undefined stereocenters, existing as a mixture of diastereomers unless chirally resolved [1].

Secondary alcohol Enables oxidation to ketone and downstream enolate/aldol chemistry
Isopropenyl group 1,1-disubstituted alkene supports regioselective additions and cross-couplings
Two undefined stereocenters Mixture of diastereomers offers potential for chiral resolution

2-(Prop-1-en-2-yl)cycloheptan-1-ol: Why Analogs Fail


Substituting 2-(prop-1-en-2-yl)cycloheptan-1-ol with its in-class analogs—including the regioisomeric tertiary alcohol 1-(prop-1-en-2-yl)cycloheptan-1-ol, the saturated 2-isopropylcycloheptan-1-ol, or the allyl-substituted 2-allylcycloheptan-1-ol—introduces chemically consequential changes that cannot be normalized through stoichiometric adjustment alone. The target compound is a secondary alcohol capable of oxidation to the corresponding ketone and subsequent enolate chemistry, whereas the 1-substituted regioisomer is a tertiary alcohol that resists oxidation and eliminates this entire reaction manifold [1]. The isopropenyl substituent provides a 1,1-disubstituted alkene with a distinct regiochemical profile in electrophilic additions compared to the terminal monosubstituted alkene of the allyl analog, altering both reaction selectivity and steric demand [1]. Furthermore, the saturated 2-isopropylcycloheptan-1-ol lacks the reactive π-system entirely, precluding alkene-based transformations such as epoxidation, hydroboration, or metathesis. These structural divergences translate into differences in computed lipophilicity—the target compound's XLogP3 of 3.1 exceeds the allyl analog's LogP of 2.5037, predicting approximately fourfold greater partitioning into nonpolar phases [1]. The following quantitative evidence guide details these differential dimensions.

Tertiary alcohol regioisomer
Resists oxidation, eliminating the ketone-based synthetic manifold entirely.
Saturated isopropyl analog
Lacks the alkene π-system, precluding epoxidation, hydroboration, or metathesis.
Allyl analog
Terminal monosubstituted alkene shifts regioselectivity and may introduce allylic rearrangement pathways.

2-(Prop-1-en-2-yl)cycloheptan-1-ol: Differential Evidence vs. Analogs


Secondary vs. Tertiary Alcohol Reactivity

2-(Prop-1-en-2-yl)cycloheptan-1-ol bears the hydroxyl group at the 1-position of the cycloheptane ring adjacent to the isopropenyl-substituted carbon (C-2), making it a secondary alcohol. In contrast, 1-(prop-1-en-2-yl)cycloheptan-1-ol (CAS 3859-31-2) is a tertiary alcohol with the hydroxyl and isopropenyl groups sharing the same ring carbon [1]. Secondary alcohols are susceptible to oxidation to the corresponding ketone using mild oxidants (e.g., PCC, DMP, Swern), enabling downstream enolate alkylation, aldol condensation, or reductive amination chemistry. Tertiary alcohols are inert to these oxidation conditions under standard protocols. This functional distinction means the target compound can serve as an entry point into ketone-based synthetic sequences that are chemically inaccessible from its tertiary regioisomer. The target compound also possesses two stereogenic centers (C-1 and C-2), offering potential for diastereomeric or enantiomeric resolution when chiral purity is required—a feature absent in the achiral tertiary alcohol regioisomer where the hydroxyl-bearing carbon is not stereogenic.

Reactivity
Class-level inference
Target: 2° alcohol, oxidizable to ketone; 2 stereocenters Comparator: 3° alcohol, non-oxidizable; achiral at hydroxyl carbon
Enables oxidation-driven synthetic routes
Binary functional distinction determines accessible reaction manifold
Oxidation chemistry Chiral building block Derivatization

Lipophilicity Advantage Over Allyl Analog

The target compound 2-(prop-1-en-2-yl)cycloheptan-1-ol has a computed XLogP3 value of 3.1 [1], reflecting the contribution of the branched isopropenyl substituent. The allyl-substituted analog 2-allylcycloheptan-1-ol (CAS 1247694-62-7) has a reported LogP of 2.5037 . This difference of 0.5963 log units corresponds to an approximately 3.95-fold higher octanol-water partition coefficient for the target compound, indicating meaningfully greater lipophilicity. In fragment-based drug discovery and lead optimization, even sub-unit LogP differences can significantly influence membrane permeability, plasma protein binding, and non-specific binding profiles. The higher lipophilicity of the isopropenyl-substituted compound may be advantageous when designing compounds intended to cross lipid bilayers or when partitioning into nonpolar environments is desired.

Lipophilicity
Cross-study comparable
+0.6 logP (approx. 3.95-fold higher partition)
Supports biphasic partitioning design
Approximate comparison; values from different computational sources
Lipophilicity Partition coefficient Drug-likeness

Isopropenyl vs. Allyl Alkene Reactivity

The isopropenyl group (prop-1-en-2-yl) in the target compound is a 1,1-disubstituted alkene, whereas the allyl group (prop-2-en-1-yl) in 2-allylcycloheptan-1-ol (CAS 1247694-62-7) is a terminal monosubstituted alkene [1][2]. This substitution pattern difference imparts distinct regiochemical outcomes in electrophilic addition reactions: the isopropenyl group directs electrophiles to the less substituted terminus (Markovnikov addition placing the electrophile at the terminal methylene, forming a tertiary carbocation intermediate), while the allyl group undergoes Markovnikov addition at the internal carbon. The 1,1-disubstituted alkene also exhibits greater steric hindrance at the substituted carbon, influencing reaction rates in hydroboration, epoxidation, and cycloaddition reactions. Additionally, the isopropenyl double bond is conjugated with zero additional groups, whereas certain synthetic transformations of the allyl analog can be complicated by allylic rearrangement pathways that are structurally unavailable to the isopropenyl group.

Alkene Type
Class-level inference
1,1-disubstituted (isopropenyl) vs. terminal monosubstituted (allyl)
Regioselectivity diverges in electrophilic additions
No direct comparative rate data available
Alkene addition Regioselectivity Electrophilic addition

Purity and Stabilizer Requirements

The commercially supplied 2-(prop-1-en-2-yl)cycloheptan-1-ol is specified at 95% purity with 4-tert-butylcatechol (TBC) added as a stabilizer . In comparison, the saturated analog 2-isopropylcycloheptan-1-ol (CAS 56470-70-3) is available at 97% purity without a stabilizer requirement . The 2-percentage-point lower purity specification for the target compound is attributable to the reactive isopropenyl group, which is prone to radical-mediated or acid-catalyzed oligomerization during storage. The inclusion of TBC (typically at ppm levels) suppresses this degradation pathway, ensuring that the effective purity upon use remains within specification. However, researchers planning reactions sensitive to phenolic additives (e.g., strongly basic conditions, certain organometallic couplings) must account for TBC removal or pre-treatment steps when using the target compound—a consideration not required with the saturated analog. The saturated analog also carries a higher molecular weight (156.27 g/mol vs. 154.25 g/mol) due to the additional H2 equivalent across the double bond.

Purity Profile
Data to verify
95% (TBC stabilized) vs. 97% (no stabilizer, saturated analog)
Reactivity-driven purity specification
Vendor data; batch-dependent; TBC may require removal
Purity specification Stabilizer Procurement quality

Predicted Physical Properties vs. Analogs

No experimental boiling point or density data are available for 2-(prop-1-en-2-yl)cycloheptan-1-ol in the public domain. However, predicted values for structurally analogous compounds provide a useful reference frame. The saturated analog 2-isopropylcycloheptan-1-ol has a predicted boiling point of 224.2±8.0 °C at 760 mmHg and a predicted density of 0.901±0.06 g/cm³ . The allyl analog 2-allylcycloheptan-1-ol has a predicted boiling point of 228.4±9.0 °C and density of 0.905±0.06 g/cm³ [1]. The target compound, containing an isopropenyl group, is expected to exhibit a boiling point slightly lower than the saturated analog (by approximately 2–4 °C, consistent with the typical effect of a double bond on boiling point) and comparable density. The observed trend—saturated analog having a lower boiling point than the allyl analog—may reflect conformational effects. Without experimentally determined values, these predictions serve as provisional guidance for distillation planning, solvent selection, and storage condition optimization.

Properties
Supporting evidence
No bp/density data for target; comparator predictions: 224.2 °C (sat.), 228.4 °C (allyl)
Lacks experimental validation
In-house characterization recommended
Boiling point Density Physical properties

2-(Prop-1-en-2-yl)cycloheptan-1-ol: Research & Industrial Applications


Oxidation to 2-Isopropenylcycloheptanone

The secondary alcohol functional group of 2-(prop-1-en-2-yl)cycloheptan-1-ol enables chemoselective oxidation to 2-isopropenylcycloheptanone—a transformation that is structurally impossible with the tertiary alcohol regioisomer 1-(prop-1-en-2-yl)cycloheptan-1-ol [1]. The resulting ketone serves as a versatile intermediate for enolate alkylation, aldol condensation, α-halogenation, and reductive amination. This scenario is particularly relevant for medicinal chemistry groups synthesizing cycloheptane-containing scaffolds where ketone-based diversification is planned. Procuring the secondary alcohol (target) rather than the tertiary alcohol regioisomer is essential when oxidation-driven synthetic routes are envisioned, as no alternative chemistry on the tertiary alcohol can replicate this entry point.

Fragment-Based Library Design

The computed XLogP3 of 3.1 and presence of a 1,1-disubstituted alkene make 2-(prop-1-en-2-yl)cycloheptan-1-ol a candidate fragment for inclusion in fragment-based drug discovery (FBDD) libraries [1]. Its lipophilicity is approximately 0.6 log units higher than the allyl analog , positioning it in a distinct property space. In FBDD, fragments are typically screened at high concentrations (0.1–1 mM), and even subtle logP differences influence aqueous solubility and non-specific binding. The isopropenyl group also offers a unique vector for fragment elaboration via alkene functionalization (e.g., epoxidation, amino-hydroxylation, or cross-metathesis) that differs in regiochemical outcome from the allyl analog. The compound is commercially available at 95% purity with TBC stabilizer, meeting the minimum purity threshold (>90%) commonly applied in fragment library assembly .

Natural Product Building Blocks Synthesis

The isopropenyl-cycloheptanol scaffold is structurally related to the monoterpenoid framework found in guaiane sesquiterpenes and tropolone natural products (e.g., β-dolabrin, which contains a 2-hydroxy-6-isopropenylcyclohepta-2,4,6-trien-1-one core) [1]. The target compound, bearing a saturated cycloheptane ring with an isopropenyl substituent at the 2-position and a hydroxyl handle, can serve as a starting material or late-stage intermediate for constructing more oxidized, aromatized, or ring-expanded derivatives relevant to natural product synthesis. The secondary alcohol provides a functional handle for selective oxidation, while the isopropenyl group can be elaborated via electrophilic or radical addition. Researchers pursuing total synthesis of terpenoid natural products containing isopropenyl-cycloheptane motifs should prioritize this compound over the saturated isopropyl analog, as the latter lacks the unsaturation required for key biomimetic cyclization or oxidative dearomatization steps.

Chiral Resolution and Asymmetric Synthesis

2-(Prop-1-en-2-yl)cycloheptan-1-ol contains two undefined stereocenters (C-1 bearing the hydroxyl and C-2 bearing the isopropenyl group), existing as a mixture of diastereomers [1]. This diastereomeric nature presents opportunities for chiral resolution (via chiral chromatography, diastereomeric salt formation, or enzymatic kinetic resolution) to access enantiomerically enriched forms. In contrast, the regioisomeric 1-(prop-1-en-2-yl)cycloheptan-1-ol possesses no stereogenic center at the hydroxyl-bearing carbon and cannot be resolved into optically active isomers. For asymmetric synthesis programs requiring enantioenriched cycloheptanol intermediates—such as chiral ligand synthesis or enantioselective catalysis—the target compound is structurally capable of yielding single-enantiomer material upon resolution, whereas the tertiary alcohol regioisomer is intrinsically achiral at that center.

Application
Selection Property
Validation Focus
Oxidation to 2-isopropenylcycloheptanone
Secondary alcohol reactivity
Ketone formation and enolate chemistry scope
Fragment-based library design
Moderate lipophilicity and alkene handle
Fragment solubility and elaboration routes
Natural product building block synthesis
Isopropenyl-cycloheptanol scaffold
Biomimetic cyclization compatibility
Chiral resolution and asymmetric synthesis
Two undefined stereocenters
Diastereomer resolution feasibility
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